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Compound of Interest

Compound Name: 2-Chlorobutane

Cat. No.: B7769336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety protocols, handling

procedures, and disposal methods for 2-chlorobutane (sec-butyl chloride). The information is

intended to equip laboratory personnel with the knowledge necessary to work with this

chemical in a safe and environmentally responsible manner.

Chemical and Physical Properties
2-Chlorobutane is a colorless, volatile, and highly flammable liquid.[1] It is crucial to

understand its physical and chemical properties to manage its risks effectively.
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Property Value References

CAS Number 78-86-4 [2][3]

Molecular Formula C4H9Cl [3][4]

Molecular Weight 92.57 g/mol [2]

Appearance Colorless liquid [3][5]

Boiling Point 67-70 °C [3][4][6]

Melting Point -140 °C [4][6]

Flash Point -15 °C (5 °F) [3][4][7]

Density 0.873 g/mL at 25 °C [4][6]

Solubility
Immiscible in water; soluble in

nonpolar organic solvents.
[1][5][8]

Vapor Pressure 145 mbar @ 20 °C [9]

Vapor Density 3.2 (Air = 1.0) [9]

Autoignition Temperature 460 °C (860 °F) [7][9]

Flammability Limits
Lower: 1.7% - 2.0%, Upper:

8.8% - 10.0%
[5][7][10]

Toxicological Data and Health Hazards
Exposure to 2-chlorobutane can pose significant health risks. It is harmful if swallowed,

inhaled, or absorbed through the skin and may cause irritation to the eyes, skin, and respiratory

tract.[3][7] Chronic exposure may lead to liver damage.[7] It is also considered a possible

carcinogen.[3]
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Toxicity Metric Value Species Route References

LD50
17,440 - 17,460

mg/kg
Rat Oral [4][11]

LD50
17,400 - 17,440

mg/kg
Rabbit Dermal [4][11]

LCL0
8000 ppm / 4

hours
Rat Inhalation [4]

Experimental Protocol: Acute Toxicity (LD50)
Determination
The provided LD50 values for 2-chlorobutane were likely determined following standardized

guidelines such as those established by the Organisation for Economic Co-operation and

Development (OECD).

OECD Guideline 401 (Acute Oral Toxicity - Historical) and its alternatives (OECD 420, 423,

425): This test provides information on health hazards likely to arise from a single oral

exposure to a substance.[2] Although Guideline 401 has been deleted, its principles are carried

forward in newer, more humane methods that use fewer animals.[4][6]

Principle: A single dose of the test substance is administered orally to a group of

experimental animals (typically rats).[1][2] The animals are observed for a set period (usually

14 days) for signs of toxicity and mortality.[10][12] The LD50 is the statistically derived dose

that is expected to cause death in 50% of the tested animals.[2]

Methodology:

Test Animals: Healthy, young adult rodents of a single sex (usually females) are used.[13]

[14]

Dosage: The substance is typically administered using a stomach tube (gavage).[12]

Doses are administered in a stepwise procedure to minimize the number of animals used.

[15] The volume administered is generally limited, for example, to 1-2 mL/100g of body

weight for rodents.[1][2]
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Observation: Animals are observed for mortality, body weight changes, and clinical signs

of toxicity such as tremors, convulsions, salivation, diarrhea, lethargy, and coma.[2]

Necropsy: A gross necropsy is performed on all animals at the end of the observation

period to identify any pathological changes.[2]

OECD Guideline 402 (Acute Dermal Toxicity): This method assesses the potential adverse

effects of short-term dermal exposure to a substance.[7][11]

Principle: A single dose of the test substance is applied to the shaved skin of experimental

animals (typically rats or rabbits) for 24 hours.[13][16] The animals are then observed for

signs of toxicity and mortality.

Methodology:

Test Animals: Healthy young adult animals with intact skin are used.[13]

Preparation: The fur is removed from the dorsal area of the trunk of the test animals

approximately 24 hours before the test.[13]

Application: The test substance is applied uniformly over an area of at least 10% of the

total body surface area and covered with a porous gauze dressing.[13][16]

Observation: After the 24-hour exposure period, the dressing is removed, and the animals

are observed for up to 14 days for signs of toxicity and skin reactions.[16]

Necropsy: All animals are subjected to a gross necropsy at the conclusion of the test.[13]

Safety and Handling Procedures
Strict adherence to safety protocols is mandatory when handling 2-chlorobutane due to its

high flammability and potential health hazards.

Personal Protective Equipment (PPE)
A comprehensive assessment should be conducted to determine the appropriate level of PPE

required.[12][17]
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and

face shield.

Protects against splashes.

Approved under standards

such as NIOSH (US) or EN

166 (EU).[2][11]

Skin Protection

Chemical-resistant gloves

(e.g., Viton®, Butyl rubber),

flame-retardant antistatic

protective clothing, and

impervious clothing.

Prevents skin contact and

protects from fire hazards.[2]

[3][11]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If exposure limits are

exceeded, use a

NIOSH/MSHA-approved

respirator.[3]

Minimizes inhalation of harmful

vapors.

Handling and Storage
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[3][7] Use spark-proof tools and explosion-proof equipment.[7]

Electrostatic Charge: Take measures to prevent the buildup of electrostatic charge by

grounding and bonding containers and equipment during transfer.[2][7]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[2][3][11]

Containers should be kept upright to prevent leakage.[2][11] Store in a designated

flammables area.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][11]
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Safe Storage

Safe Handling

Waste Management

Storage

Handling

Transfer to lab

Cool, dry, well-ventilated
Away from ignition sources
Tightly sealed containers

Use in Fume Hood Wear Appropriate PPE
Ground equipment

Use spark-proof tools
Avoid inhalation and contact

Collect in
Designated Container

Disposal

Follow local regulations
Do not empty into drains

Licensed Disposal
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Immediate Actions

Cleanup Procedure

Spill Occurs

Evacuate Area Remove Ignition
Sources Ensure Ventilation Don PPE

Contain Spill

Absorb with
Inert Material

Collect Waste

Dispose as
Hazardous Waste
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On-Site Management

Off-Site Disposal

Waste Generated

Identify Waste Type

Liquid 2-Chlorobutane

Liquid

Contaminated Solids
(PPE, absorbents)

Solid

Segregate Waste

Label & Containerize

Licensed Disposal Facility

Chemical Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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